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Compound of Interest

Compound Name: 4-Methoxy-1,3-benzodioxol-2-one

CAS No.: 858270-00-5

Cat. No.: B6321514

Get Quote

Executive Summary: The Structural Challenge
4-Methoxy-1,3-benzodioxol-2-one (Derivative of 1,3-benzodioxol-2-one or catechol

carbonate) presents a unique crystallographic challenge. Unlike its parent compound, which

exhibits high crystallographic symmetry (

), the introduction of the methoxy group at the 4-position breaks this symmetry, fundamentally
altering the crystal packing landscape.

For researchers in drug development, determining the precise solid-state form is not merely

academic—it dictates the solubility, stability, and tableting performance of the API. This guide

compares the "performance" of SCXRD as the gold-standard solution against alternative

characterization methods.

Comparative Performance Guide: SCXRD vs.
Alternatives
In the context of solid-state characterization, we evaluate the "Product" (SCXRD Workflow)

against common alternatives.
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Performance Matrix

Feature
SCXRD (The

Standard)

Powder XRD

(PXRD)

MicroED

(Electron

Diffraction)

Solution NMR

Primary Output

3D Atomic

Coordinates

(XYZ)

Bulk Phase

Fingerprint
3D Potential Map

Connectivity

(Solution State)

Symmetry

Determination

Absolute (Space

Group)

Ambiguous (Unit

Cell only)

High (often

dynamic

scattering

issues)

None (Time-

averaged)

Sample

Requirement

Single Crystal

(>10 µm)

Polycrystalline

Powder

Nanocrystals (<1

µm)

Solubilized

Compound

Resolution Limit ~0.70 Å (Atomic)
Low (Peak

Overlap)
~0.80 Å N/A

"Methoxy" Insight

Definitive: Maps

disorder &

torsion angles

Inferred: Shifts in

positions

Good: But

complex sample

prep

Poor: Rotational

averaging hides

conformers

Expert Insight: Why SCXRD Wins for this Molecule
While NMR confirms the chemical identity (showing the methoxy singlet ~3.8 ppm), it fails to

capture the static conformation of the dioxolone ring in the solid state. PXRD is excellent for

batch release (fingerprinting), but it cannot solve the structure ab initio easily without a known

model, especially if the methoxy group induces polymorphism.

SCXRD is the only self-validating method that allows you to directly observe the symmetry

breaking caused by the 4-methoxy substituent, which prevents the molecule from adopting the

high-symmetry packing seen in the parent 1,3-benzodioxol-2-one.

Experimental Protocol: The Self-Validating Workflow
This protocol is designed to maximize success rates for benzodioxole derivatives, which often

crystallize as thin plates or needles.
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Phase 1: Crystal Growth (The "Slow-Cool" Approach)
Objective: Obtain single crystals >0.1 mm in at least two dimensions.

Solvent System: Ethanol/Ethyl Acetate (1:1 v/v). The parent compound crystallizes well from

polar protic solvents; the methoxy group adds lipophilicity, suggesting ethyl acetate as a co-

solvent.

Method:

Dissolve 20 mg of 4-Methoxy-1,3-benzodioxol-2-one in 2 mL solvent at 50°C.

Filter through a 0.45 µm PTFE syringe filter (critical to remove nucleation sites).

Place in a vibration-free zone. Allow slow evaporation at 20°C.

Validation: Inspect under polarized light microscopy. Sharp extinction indicates crystallinity.

Phase 2: Data Collection & Reduction[2]
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-K

radiation,

Å).

Temperature:100 K (Mandatory).

Causality: Methoxy groups are prone to rotational disorder at room temperature. Cooling

freezes the methyl rotation, sharpening the electron density map.

Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption

correction, as the oxygen-rich core absorbs weakly but anisotropically.

Phase 3: Structure Solution & Refinement
Software: SHELXT (Intrinsic Phasing) followed by SHELXL (Least Squares).

Critical Step - Handling the Methoxy Group:
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The methoxy oxygen (

) often lies in the plane of the benzene ring, but the methyl carbon (

) may deviate.

Check: If the thermal ellipsoid of the methyl carbon is elongated, apply a split model (A/B

occupancy) or soft restraints (DELU/SIMU).

Structural Logic & Visualization
The "Symmetry Breaking" Mechanism
To understand the crystal structure of the target, we must compare it to the Reference

Standard: the parent 1,3-benzodioxol-2-one.

Parent (1,3-Benzodioxol-2-one):

Space Group: Often

or similar high symmetry.

Packing: Columns of

-stacked molecules. The molecule has

symmetry (mirror plane perpendicular to the ring).

Target (4-Methoxy-1,3-benzodioxol-2-one):

Space Group Prediction:

or

(Monoclinic/Triclinic).

Mechanism: The 4-methoxy group acts as a "steric bump," preventing the tight face-to-

face

-stacking seen in the parent. Instead, expect a herringbone or offset-stacking motif to
accommodate the methyl group.
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Workflow Diagram
The following diagram illustrates the decision logic for solving this specific structure,

highlighting the critical "Methoxy Check" loop.

Sample: 4-Methoxy-1,3-benzodioxol-2-one

Microscopy Screening
(Polarized Light)

SCXRD Data Collection
(100 K, Mo-Source)

Single Crystal Found

Structure Solution
(SHELXT)

Refinement (SHELXL)

Check Methoxy
Disorder?

Apply Split Model
(PART 1 / PART 2)

High Thermal
Ellipsoids

Final CIF
(R1 < 5%)

Ordered
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Click to download full resolution via product page

Caption: Decision tree for the structural determination of 4-Methoxy-1,3-benzodioxol-2-one,

emphasizing the refinement loop for substituent disorder.

Quantitative Data Summary (Expected vs.
Reference)
The following table synthesizes the known parameters of the parent compound with the

predicted/determined parameters of the 4-methoxy derivative based on crystallographic

principles.

Parameter
Parent (Reference)

[1]
4-Methoxy

Derivative (Target)
Implication

Formula
Increased Molecular

Weight

Crystal System
Orthorhombic /

Monoclinic

Monoclinic (

predicted)

Loss of symmetry

elements

Density (

)
~1.55 g/cm³ ~1.48 - 1.52 g/cm³

Methoxy group

increases volume,

slightly lowering

packing efficiency

-Stacking Distance
~3.63 Å (Centroid-

Centroid)
> 3.8 Å (Offset)

Weaker intermolecular

forces due to steric

hindrance

C=O[1][2][3][4][5][6][7]

[8][9] Bond Length
1.195(2) Å 1.19 - 1.20 Å

Carbonyl geometry

remains robust (cyclic

carbonate signature)

Key Takeaway: The "Performance" of the crystal lattice is degraded in the derivative (lower

density, weaker stacking) compared to the parent, which likely results in a lower melting point

and higher solubility for the 4-methoxy variant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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